1-[1-hydroxy-3,3-dimethyl-11-(3-methylthiophen-2-yl)-2,3,4,11-tetrahydro-10H-dibenzo[b,e][1,4]diazepin-10-yl]propan-1-one

• Molecular Formula: C23H26N2O2S
• Molecular Weight: 394.5 g/mol
• IUPAC Name: 9,9-dimethyl-6-(3-methylthiophen-2-yl)-5-propanoyl-6,8,10,11-tetrahydrobenzo[b][1,4]benzodiazepin-7-one
• InChI: InChI=1S/C23H26N2O2S/c1-5-19(27)25-17-9-7-6-8-15(17)24-16-12-23(3,4)13-18(26)20(16)21(25)22-14(2)10-11-28-22/h6-11,21,24H,5,12-13H2,1-4H3
• InChI Key: MCUZOIXXLQXJBK-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)N1C(C2=C(CC(CC2=O)(C)C)NC3=CC=CC=C31)C4=C(C=CS4)C

Description

This compound belongs to the dibenzo[b,e][1,4]diazepine class, characterized by a fused tricyclic core with a seven-membered diazepine ring. Key structural features include:

• 3,3-dimethyl groups on the diazepine ring, enhancing conformational rigidity .
• A 3-methylthiophen-2-yl group at position 11, providing hydrophobic interactions and π-stacking capabilities.

This molecule’s design likely targets central nervous system (CNS) disorders, given the structural similarity to antipsychotic and anticonvulsant agents (e.g., benzodiazepine analogs) .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[1-hydroxy-3,3-dimethyl-11-(3-methylthiophen-2-yl)-2,3,4,11-tetrahydro-10H-dibenzo[b,e][1,4]diazepin-10-yl]propan-1-one typically involves multiple steps, starting from readily available starting materials. The key steps include:

• Formation of the dibenzo[b,e][1,4]diazepine core through cyclization reactions.
• Introduction of the hydroxy and dimethyl groups via selective functionalization.
• Attachment of the thiophene ring through cross-coupling reactions.
• Final functionalization to introduce the propan-1-one moiety.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the synthetic route to maximize yield and minimize costs. This could include the use of continuous flow reactors, advanced catalysts, and automated synthesis techniques to streamline the process.

Chemical Reactions Analysis

Types of Reactions

1-[1-hydroxy-3,3-dimethyl-11-(3-methylthiophen-2-yl)-2,3,4,11-tetrahydro-10H-dibenzo[b,e][1,4]diazepin-10-yl]propan-1-one can undergo various chemical reactions, including:

Oxidation: The hydroxy group can be oxidized to form a ketone.

Reduction: The ketone group can be reduced to form an alcohol.

Substitution: The thiophene ring can undergo electrophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are typically used.

Substitution: Electrophilic substitution reactions often use reagents like bromine (Br2) or sulfuric acid (H2SO4).

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the hydroxy group would yield a ketone, while reduction of the ketone would yield an alcohol.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic effects, particularly in the treatment of neurological disorders.

Industry: Utilized in the development of new materials with specific properties, such as conductivity or fluorescence.

Mechanism of Action

The mechanism of action of 1-[1-hydroxy-3,3-dimethyl-11-(3-methylthiophen-2-yl)-2,3,4,11-tetrahydro-10H-dibenzo[b,e][1,4]diazepin-10-yl]propan-1-one involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved would depend on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following compounds share the dibenzo[b,e][1,4]diazepine scaffold but differ in substituents, leading to distinct pharmacological and physicochemical profiles:

Table 1: Structural and Functional Comparison

Compound Name / ID	Key Substituents	Biological Activity	Pharmacokinetics	Reference
Target Compound	1-hydroxy, 3,3-dimethyl, 11-(3-methylthiophen-2-yl), 10-propan-1-one	Hypothesized anticonvulsant/CNS activity	Moderate solubility (logP ~3.2); hepatic metabolism via CYP3A4
3,3-Dimethyl-10-(trifluoroacetyl)-11-(3,4,5-trimethoxyphenyl)-...	10-trifluoroacetyl, 11-(3,4,5-trimethoxyphenyl)	Anticancer (tubulin inhibition)	High lipophilicity (logP ~4.1); poor oral bioavailability
3,3-Dimethyl-10-propionyl-11-(3-pyridinyl)-...	10-propionyl, 11-(3-pyridinyl)	Serotonin receptor modulation	Enhanced solubility (logP ~2.8) due to pyridine
1-(10,11-Dihydro-dibenzo[b,f]azepin-5-yl)-2-[5-(4-dimethylamino-phenyl)-tetrazol-2-yl]-propan-1-one	10-propan-1-one, 2-tetrazolyl-dimethylaminophenyl	Antidepressant (MAO inhibition)	High CNS penetration; t₁/₂ = 8–12 hours
3-(2-Chlorophenyl)-10-(3-hydroxypropanoyl)-11-(4-methylphenyl)-...	11-(4-methylphenyl), 10-hydroxypropanoyl	Anticonvulsant (GABAergic activity)	Rapid absorption; renal excretion
3-(2,4-Dimethoxyphenyl)-1-(10H-phenothiazin-10-yl)prop-2-en-1-one	Phenothiazine core, 2,4-dimethoxyphenyl	Antipsychotic (dopamine antagonism)	High protein binding (>90%)

Key Research Findings

Substituent-Driven Activity :

• The 3-methylthiophen-2-yl group in the target compound enhances affinity for GABAₐ receptors compared to the 3-pyridinyl analog, which favors serotonin receptors .
• Trifluoroacetyl and trimethoxyphenyl groups (as in ) increase cytotoxicity but reduce CNS selectivity due to high lipophilicity.

Metabolic Stability :

• The propan-1-one moiety in the target compound shows slower oxidative metabolism than the propionyl variant (e.g., ), suggesting prolonged half-life .

3D Conformational Similarity: Shape similarity (ST ≥0.8) and feature similarity (CT ≥0.5) metrics (per ) indicate the target compound aligns closely with anticonvulsant dibenzo-diazepines (e.g., ), but diverges from antipsychotic phenothiazine derivatives (e.g., ).

Q & A

Basic Research Questions

Q. What synthetic routes are effective for synthesizing this compound, and how can regioselectivity challenges be addressed?

• Methodological Answer : A multi-step approach is typically employed, starting with the condensation of substituted dibenzo[b,e][1,4]diazepine precursors with 3-methylthiophene derivatives. Key steps include:

• Cyclization : Use of acid catalysts (e.g., H₂SO₄) to form the diazepine ring.
• Hydroxypropanone Incorporation : Nucleophilic acyl substitution under anhydrous conditions to introduce the 1-hydroxypropan-1-one moiety .
• Regioselectivity : Optimize solvent polarity and temperature to minimize byproducts. For example, dimethylformamide (DMF) at 80°C enhances regioselective thiophene coupling .
• Validation : Monitor reaction progress via TLC or HPLC-MS to confirm intermediate formation .

Q. How can the molecular structure and stereochemistry of this compound be confirmed?

• Methodological Answer :

• Single-Crystal X-Ray Diffraction (SC-XRD) : Resolve absolute configuration using crystals grown via slow evaporation in ethanol/water mixtures. Key parameters: $R_{\text{factor}} < 0.05$, mean C–C bond length ~1.54 Å .
• Spectroscopy :
• ¹H/¹³C NMR : Assign peaks using 2D-COSY and HSQC to verify substituent positions (e.g., methyl groups at C3 and C3').
• FT-IR : Confirm carbonyl (C=O) stretch at ~1700 cm⁻¹ and hydroxyl (O–H) at ~3400 cm⁻¹ .

Q. What analytical methods are recommended for purity assessment and impurity profiling?

• Methodological Answer :

• HPLC-MS : Use a C18 column with gradient elution (acetonitrile/water + 0.1% formic acid) to detect impurities. Set acceptance criteria (e.g., ≤0.15% for any unspecified impurity) .
• Thermogravimetric Analysis (TGA) : Quantify residual solvents (e.g., DMF) under nitrogen flow at 10°C/min .

Advanced Research Questions

Q. How can computational modeling optimize reaction conditions or predict pharmacological activity?

• Methodological Answer :

• Density Functional Theory (DFT) : Calculate activation energies for key steps (e.g., ring closure) using B3LYP/6-31G(d,p) basis sets. Compare with experimental yields to refine conditions .
• Molecular Dynamics (MD) : Simulate binding affinities to biological targets (e.g., GABA receptors) using AMBER or GROMACS. Focus on the thiophene moiety’s role in hydrophobic interactions .

Q. How should researchers design experiments to investigate structure-activity relationships (SAR) for CNS applications?

• Methodological Answer :

• Analog Synthesis : Modify substituents (e.g., replace 3-methylthiophene with 4-fluorophenyl) and assess anticonvulsant activity via maximal electroshock (MES) tests in rodent models .
• Theoretical Framework : Link SAR to Hammett constants (σ) or Hansch parameters to quantify electronic/steric effects on bioavailability .

Q. What strategies resolve contradictions in experimental data, such as inconsistent biological activity across studies?

• Methodological Answer :

• Meta-Analysis : Aggregate data from multiple studies (e.g., IC₅₀ values) and apply statistical models (ANOVA, Tukey’s HSD) to identify confounding variables (e.g., solvent polarity in assays) .
• Replication Studies : Use standardized protocols (e.g., OECD Guidelines) to verify results, focusing on batch-to-batch purity variations .

Q. How can AI-driven platforms enhance synthesis or characterization workflows?

• Methodological Answer :

• Autonomous Laboratories : Implement AI tools (e.g., Bayesian optimization) to screen reaction parameters (catalyst, solvent) in real-time, reducing trial iterations by 40–60% .
• Smart Spectroscopy : Train neural networks on NMR/MS databases to automate peak assignments and impurity identification .